Cas no 2301068-38-0 (6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide)

• Product Name: 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide
• CAS No: 2301068-38-0
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD31760018
• CID: 4784915
• Update Time: 2025-07-23

6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide

• MDL： MFCD31760018
• Inchi： 1S/C11H11BrN2O/c1-13-11(15)9-5-7(12)6-10-8(9)3-4-14(10)2/h3-6H,1-2H3,(H,13,15)
• InChI Key： KMPGCJCZTDDFBB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC)=O)C2C=CN(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2
• Topological Polar Surface Area: 34

Additional information on 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide

Comprehensive Overview of 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide (CAS No. 2301068-38-0)

6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide (CAS No. 2301068-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 6-position and a methylamide group at the 4-position of the indole ring. The compound's structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and GPCR-targeting agents.

In recent years, the demand for indole-based compounds like 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide has surged due to their versatile applications in drug discovery. Researchers are particularly interested in its potential role in modulating cell signaling pathways, a hot topic in oncology and neurodegenerative disease research. The compound's bromine moiety enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex pharmacophores.

The synthesis of 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide typically involves multi-step organic transformations, starting from commercially available indole precursors. Key steps include electrophilic bromination, N-methylation, and amide bond formation. Its purity and stability are rigorously validated using advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring reproducibility in research settings. These qualities align with the growing industry focus on high-purity intermediates for precision medicine.

From a commercial perspective, CAS No. 2301068-38-0 is often sought after by contract research organizations (CROs) and pharmaceutical innovators. Its applications extend to high-throughput screening libraries, where it serves as a scaffold for designing small-molecule therapeutics. Notably, the compound's lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability, a recurring challenge in CNS drug development.

Environmental and regulatory considerations for 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide emphasize its classification as a non-hazardous research chemical under standard handling protocols. However, users frequently search for safe storage conditions and compatibility with green chemistry principles, reflecting the broader trend toward sustainable lab practices. The compound's stability under ambient conditions (room temperature, dry environments) further enhances its practicality.

Emerging trends in AI-driven drug discovery have also spotlighted indole derivatives like this compound. Computational models predict its potential interactions with protein targets such as serotonin receptors and tyrosine kinases, topics frequently queried in scientific databases. These insights accelerate its adoption in virtual screening pipelines, reducing experimental timelines.

In summary, 6-Bromo-1-methyl-1H-indole-4-carboxylic acid methylamide (CAS No. 2301068-38-0) represents a convergence of structural ingenuity and therapeutic potential. Its relevance to cutting-edge research areas—cancer therapy, neurological disorders, and computational chemistry—ensures its continued prominence in scientific literature and industrial applications. For researchers, understanding its structure-activity relationships and synthetic accessibility remains pivotal to unlocking new biomedical breakthroughs.